N-(1-cycloheptyl-3-piperidinyl)-5-[(dimethylamino)methyl]-2-furamide

• IUPAC Name: N-(1-cycloheptylpiperidin-3-yl)-5-[(dimethylamino)methyl]furan-2-carboxamide
• InChI: InChI=1S/C20H33N3O2/c1-22(2)15-18-11-12-19(25-18)20(24)21-16-8-7-13-23(14-16)17-9-5-3-4-6-10-17/h11-12,16-17H,3-10,13-15H2,1-2H3,(H,21,24)
• InChI Key: JFRCFCKZRQQABC-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1=CC=C(O1)C(=O)NC2CCCN(C2)C3CCCCCC3
• Molecular Formula: C20H33N3O2
• Molecular Weight: 347.5 g/mol

Description

N-(1-cycloheptyl-3-piperidinyl)-5-[(dimethylamino)methyl]-2-furamide, also known as CPP-109, is a synthetic compound that has gained attention in the field of scientific research due to its potential therapeutic applications. CPP-109 is a derivative of the drug vigabatrin, which is used to treat epilepsy. However, CPP-109 has been found to have unique properties that make it a promising candidate for the treatment of addiction and other neurological disorders.

Mechanism of Action

N-(1-cycloheptyl-3-piperidinyl)-5-[(dimethylamino)methyl]-2-furamide works by inhibiting the enzyme GABA transaminase, which is involved in the breakdown of the neurotransmitter GABA. By inhibiting GABA transaminase, this compound increases the levels of GABA in the brain, which can have a calming effect and reduce the craving for drugs or alcohol.
Biochemical and Physiological Effects:
This compound has been found to have a number of biochemical and physiological effects in animal models. For example, it has been shown to increase the levels of GABA in the brain, as well as to increase the expression of GABA receptors. It has also been found to decrease the activity of the dopamine system, which is involved in the reward pathway of the brain.

Advantages and Limitations for Lab Experiments

One advantage of using N-(1-cycloheptyl-3-piperidinyl)-5-[(dimethylamino)methyl]-2-furamide in lab experiments is its specificity for GABA transaminase. This allows researchers to selectively target this enzyme and study its effects on addiction and other neurological disorders. However, one limitation of using this compound is its potential toxicity at high doses. Careful dosing and monitoring are required to ensure the safety of lab animals.

Future Directions

There are a number of future directions for research on N-(1-cycloheptyl-3-piperidinyl)-5-[(dimethylamino)methyl]-2-furamide. One area of interest is its potential use in the treatment of opioid addiction, which is a growing public health crisis. Additionally, researchers are exploring the use of this compound in the treatment of other neurological disorders, such as anxiety and depression. Finally, there is interest in developing new derivatives of this compound that may have even greater efficacy and fewer side effects.

Scientific Research Applications

N-(1-cycloheptyl-3-piperidinyl)-5-[(dimethylamino)methyl]-2-furamide has been extensively studied for its potential therapeutic applications in the field of addiction research. Specifically, this compound has been found to be effective in reducing drug-seeking behavior in animal models of addiction. It has also been shown to reduce alcohol consumption in rats and to decrease cocaine self-administration in monkeys.